Cas no 2640936-03-2 (6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine)

• Product Name: 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine
• CAS No: 2640936-03-2
• MF: C₁₈H₂₁FN₈O
• MW: 384.410745382309
• CID: 5317115
• PubChem ID: 155799077
• Update Time: 2025-06-07

6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(5-Fluoro-4-pyrimidinyl)-1-piperazinyl]-9-[(tetrahydro-2-furanyl)methyl]-9H-purine
• AKOS040731800
• 2640936-03-2
• 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine
• F6796-7288

• Inchi： 1S/C18H21FN8O/c19-14-8-20-10-21-16(14)25-3-5-26(6-4-25)17-15-18(23-11-22-17)27(12-24-15)9-13-2-1-7-28-13/h8,10-13H,1-7,9H2
• InChI Key： GRYHRFLGFOOPCW-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1N1CCN(C2=C3C(=NC=N2)N(C=N3)CC2CCCO2)CC1

Computed Properties

• Exact Mass: 384.18223549g/mol
• Monoisotopic Mass: 384.18223549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 622.5±65.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Additional information on 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

Introduction to 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine (CAS No. 2640936-03-2)

The compound 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine, identified by its CAS number 2640936-03-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 5-fluoropyrimidine moiety and a piperazine ring suggests its utility in modulating biological pathways, particularly those involving nucleic acid interactions and enzyme inhibition.

In recent years, the development of small molecules that can selectively target specific biological pathways has been a cornerstone of drug discovery. The compound in question exhibits a promising profile for such applications, thanks to its intricate molecular architecture. The oxolan substituent at the 9-position introduces a flexible ether linkage, which can enhance binding affinity and metabolic stability. This design philosophy aligns with current trends in medicinal chemistry, where optimizing both potency and pharmacokinetic properties is crucial.

One of the most compelling aspects of this compound is its potential role in addressing diseases associated with aberrant signaling pathways. The 5-fluoropyrimidine moiety is well-known for its ability to interact with various enzymes and receptors, making it a versatile scaffold for drug development. Additionally, the piperazine ring is frequently employed in medicinal chemistry due to its capacity to form hydrogen bonds and stabilize charged species, which is essential for effective binding to biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the core framework efficiently. These methods not only streamline the synthetic process but also minimize unwanted byproducts, thereby improving overall reaction economics.

Evaluation of the compound's biological activity has revealed intriguing results that warrant further investigation. In vitro studies indicate that it possesses notable inhibitory effects on certain kinases and enzymes implicated in cancer progression. The ability of this molecule to modulate these targets suggests its potential as an anticancer agent or a therapeutic adjunct in combination regimens. Furthermore, preliminary pharmacokinetic studies suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for drug candidate progression.

The incorporation of the oxolan group has been strategically designed to enhance the compound's solubility and bioavailability. This modification is particularly important for oral formulations, where poor solubility can significantly hinder therapeutic efficacy. By optimizing the molecular structure in this manner, researchers aim to develop a drug that can be administered conveniently while maintaining high systemic availability.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between this compound and its biological targets. Molecular docking studies have provided valuable insights into how the molecule binds to its intended receptors or enzymes. These insights are not only useful for optimizing lead compounds but also for gaining a deeper understanding of the underlying mechanisms of action.

The future development of this compound will likely involve further preclinical studies to assess its safety profile and efficacy in animal models. Such studies are essential before transitioning to human clinical trials, where the ultimate goal is to demonstrate therapeutic benefit without significant adverse effects. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate these processes, bringing this promising candidate closer to market approval.

In conclusion, the compound 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine (CAS No. 2640936-03-2) represents a significant contribution to modern pharmaceutical research. Its unique structural features and promising biological activity make it a compelling candidate for further development. As research continues to uncover new therapeutic applications and refine synthetic methodologies, this molecule exemplifies the innovative approaches being employed to address complex diseases.